Cas no 58562-37-1 (methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate)

methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate structure
58562-37-1 structure
Product Name:methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate
CAS No:58562-37-1
MF:C15H15N3O2
MW:269.298503160477
CID:1610891
PubChem ID:148834
Update Time:2025-04-21

methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate
    • Benzoic acid, 4-((4-(methylamino)phenyl)azo)-, methyl ester
    • Methyl 4-((4-(methylamino)phenyl)azo)benzoate
    • methyl 4-[[4-(methylamino)phenyl]diazenyl]benzoate
    • 58562-37-1
    • Benzoic acid, 4-[2-[4-(methylamino)phenyl]diazenyl]-, methyl ester
    • DTXSID901038049
    • Inchi: 1S/C15H15N3O2/c1-16-12-7-9-14(10-8-12)18-17-13-5-3-11(4-6-13)15(19)20-2/h3-10,16H,1-2H3/b18-17+
    • InChI Key: DGIAUPIVCBWJHE-ISLYRVAYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC)=O

Computed Properties

  • Exact Mass: 269.11655
  • Monoisotopic Mass: 269.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • PSA: 63.05
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